Cas no 87376-86-1 ((2Z,4E)-4-(hydroxymethyl)-10a-methyl-8-methylidene-7-oxo-1a,5a,7,8,8a,9,10,10a-octahydrooxireno[5,6]cyclodeca[1,2-b]furan-9-yl (2E)-4-(acetyloxy)-2-methylbut-2-enoate)

• Product Name: (2Z,4E)-4-(hydroxymethyl)-10a-methyl-8-methylidene-7-oxo-1a,5a,7,8,8a,9,10,10a-octahydrooxireno[5,6]cyclodeca[1,2-b]furan-9-yl (2E)-4-(acetyloxy)-2-methylbut-2-enoate
• CAS No: 87376-86-1
• MF: C₂₂H₂₆O₈
• MW: 418.437047481537
• CID: 992490
• PubChem ID: 5798972
• Update Time: 2025-04-20

(2Z,4E)-4-(hydroxymethyl)-10a-methyl-8-methylidene-7-oxo-1a,5a,7,8,8a,9,10,10a-octahydrooxireno[5,6]cyclodeca[1,2-b]furan-9-yl (2E)-4-(acetyloxy)-2-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• (2Z,4E)-4-(hydroxymethyl)-10a-methyl-8-methylidene-7-oxo-1a,5a,7,8,8a,9,10,10a-octahydrooxireno[5,6]cyclodeca[1,2-b]furan-9-yl (2E)-4-(acetyloxy)-2-methylbut-2-enoate
• LMU-3 HERZ
• 4-(Hydroxymethyl)-10a-methyl-8-methylene-7-oxo-1a,5a,7,8,8a,9,10,10a-octahydrooxireno(2',3':5,6)cyclodeca(1,2-b)furan-9-yl 4-(acetyloxy)-2-methyl-2-butenoate
• NSC354049
• 87376-86-1
• (hydroxymethyl-methyl-methylene-oxo-[?]yl) (E)-4-acetoxy-2-methyl-but-2-enoate
• 4-(Hydroxymethyl)-10a-methyl-8-methylene-7-oxo-1a,5a,7,8,8a,9,10,10a-octahydrooxireno[2',3':5,6]cyclodeca[1,2-b]furan-9-yl 4-(acetyloxy)-2-methyl-2-butenoate
• NSC 354049

• Inchi： 1S/C22H26O8/c1-12(7-8-27-14(3)24)20(25)29-17-10-22(4)18(30-22)6-5-15(11-23)9-16-19(17)13(2)21(26)28-16/h5-7,9,16-19,23H,2,8,10-11H2,1,3-4H3/b6-5-,12-7+,15-9+
• InChI Key： FHAOJCKOQIDTRQ-SSYODIPXSA-N
• SMILES： O1C2C=CC(CO)=CC3C(C(=C)C(=O)O3)C(CC12C)OC(/C(=C/COC(C)=O)/C)=O |c:2,6|

Computed Properties

• Exact Mass: 418.16276778g/mol
• Monoisotopic Mass: 418.16276778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives